Cas no 477977-73-4 (3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one)

3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one structure
477977-73-4 structure
Product Name:3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one
CAS No:477977-73-4
MF:C11H11FO
MW:178.202846765518
CID:3328189
PubChem ID:69942175
Update Time:2025-09-28

3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one Chemical and Physical Properties

Names and Identifiers

    • 6H-BENZOCYCLOHEPTEN-6-ONE, 3-FLUORO-5,7,8,9-TETRAHYDRO-
    • 3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one
    • 477977-73-4
    • 3-FLUORO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-6-ONE
    • EN300-1448733
    • SCHEMBL6936889
    • Inchi: 1S/C11H11FO/c12-10-5-4-8-2-1-3-11(13)7-9(8)6-10/h4-6H,1-3,7H2
    • InChI Key: FQAHKHIMNNGHIU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CC(CCC2)=O

Computed Properties

  • Exact Mass: 178.079393132g/mol
  • Monoisotopic Mass: 178.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

3-fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-6-one Pricemore >>

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Enamine
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Enamine
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